Clinical-Stage Translation: AADvac1 (Tau 294-305-KLH) Phase 2 Efficacy vs. Placebo on Neurodegeneration Biomarkers
Tau Peptide (294-305) is the only tau fragment that has been formulated into a vaccine (AADvac1) and demonstrated statistically significant reduction of a neurodegeneration biomarker in a randomized, placebo-controlled Phase 2 trial (ADAMANT, n=196). AADvac1 reduced blood neurofilament light chain (NfL) accumulation by 58% relative to placebo (p=0.004) over 24 months [1]. In a CSF biomarker sub-study, AADvac1 also significantly reduced CSF phospho-tau 217 (p=0.009) [2]. By contrast, no other tau peptide fragment (e.g., Tau 306-317, Tau 273-284, Tau 393-408) has generated comparable clinical biomarker data.
| Evidence Dimension | Change in plasma neurofilament light chain (NfL), a quantitative biomarker of neurodegeneration |
|---|---|
| Target Compound Data | AADvac1 (Tau 294-305-KLH): 58% reduction in plasma NfL accumulation vs. placebo (p=0.004) |
| Comparator Or Baseline | Placebo (adjuvant only, no tau peptide): progressive increase in plasma NfL over 24 months |
| Quantified Difference | 58% relative reduction (p=0.004); additionally, CSF p-tau217 significantly reduced (p=0.009) and cognitive decline slowed by 27% (CDR-SB, p=0.048) in biomarker-confirmed AD subgroup |
| Conditions | ADAMANT Phase 2 trial: 24-month, double-blind, randomized, placebo-controlled; 196 patients with mild AD; 11 × 40 μg doses of AADvac1 subcutaneously |
Why This Matters
This is the only tau peptide fragment with Phase 2 human biomarker efficacy data, establishing a unique evidence threshold that no analog peptide (306-317, 273-284, 393-408) has met; procurement of Tau (294-305) enables translational research tied to a clinically validated pharmacodynamic endpoint.
- [1] Novak P, et al. ADAMANT: a placebo-controlled randomized phase 2 study of AADvac1, an active immunotherapy against pathological tau in Alzheimer's disease. Nat Aging. 2021;1:521-534. doi:10.1038/s43587-021-00070-2. View Source
- [2] Alzforum. Phase 2 Data of AADvac1 in Alzheimer's Disease Published. June 14, 2021. View Source
